2-((2-(Diethylamino)ethyl)amino)-4-((4-methoxyphenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-[2-(diethylamino)ethylamino]-4-(4-methoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H27N3O4/c1-4-20(5-2)11-10-18-15(17(22)23)12-16(21)19-13-6-8-14(24-3)9-7-13/h6-9,15,18H,4-5,10-12H2,1-3H3,(H,19,21)(H,22,23)
• InChI Key: HBEAXTHRUVAIRB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(CC(=O)NC1=CC=C(C=C1)OC)C(=O)O
• Molecular Formula: C17H27N3O4
• Molecular Weight: 337.4 g/mol

Description

2-((2-(Diethylamino)ethyl)amino)-4-((4-methoxyphenyl)amino)-4-oxobutanoic acid is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as DEEDB or N,N-Diethyl-2-[[4-(methoxyphenyl)amino]-4-oxobutyl]-1,1-ethanediamine. It is a synthetic molecule that has been designed to mimic the structure and function of certain natural compounds in the body. In

Scientific Research Applications

Synthesis and Corrosion Inhibition

A study focused on the synthesis of new α-aminophosphonic acids demonstrated potential applications in corrosion inhibition. Ethyl hydrogen [(2-methoxyphenyl)(methylamino) methyl]phosphonate, synthesized from reactions involving methoxybenzaldehyde and diethylphosphite, showed significant efficiency in inhibiting the corrosion of mild steel in acidic solutions. This finding points to the chemical's application in materials science and engineering, particularly in corrosion protection strategies (Djenane et al., 2019).

Organic Synthesis and Chemical Reactions

Research on the chemistry of iminofurans and the synthesis of specific aryl-oxobutanoic acids showcases the compound's role in organic synthesis. These studies provide insights into how the compound and its derivatives can be synthesized and how they react under various conditions, highlighting its importance in the development of novel organic compounds with potential applications in drug development and materials science (Shipilovskikh et al., 2009).

Pharmacological Research

In pharmacological research, the compound has been utilized in the synthesis of novel molecules with potential biological activity. For example, studies have explored the creation of new benzoyl amino acid ester derivatives, highlighting the compound's utility in developing new therapeutic agents. The research indicates its role in synthesizing molecules with potential applications in medicine and pharmacology (El‐Faham et al., 2013).

Imaging and Diagnostic Agents

In the field of medical imaging, derivatives of the compound have been investigated for their potential as imaging agents in diseases like Parkinson's disease. The synthesis of specific PET (Positron Emission Tomography) agents demonstrates the compound's application in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).

Fluorescent Materials

The compound has also found use in the synthesis of novel fluorescent materials. Studies on derivatives exhibiting blue and green emission properties suggest applications in creating materials for optoelectronic devices, highlighting its potential in materials science and technology (Padalkar et al., 2015).